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Compound of Interest

Compound Name: Ascochlorin

Cat. No.: B1665193

Technical Support Center: Ascochlorin in DMSO

This guide provides researchers, scientists, and drug development professionals with essential
information on the solubility and stability of Ascochlorin when dissolved in Dimethyl Sulfoxide
(DMSO) for long-term storage. It includes frequently asked questions, troubleshooting advice,
and detailed experimental protocols.

Frequently Asked Questions (FAQSs)
Q1: What is the solubility of Ascochlorin in DMSO?

Al: Ascochlorin is soluble in DMSO.[1][2] Published data indicates a solubility of
approximately 0.9-1.1 mg/mL.[3]

Q2: What is the recommended storage temperature for Ascochlorin solutions in DMSO?

A2: For long-term stability, it is recommended to store Ascochlorin stock solutions in DMSO at
-20°C.[1][2]

Q3: How stable is Ascochlorin in DMSO during long-term storage?

A3: The stability of any compound in DMSO is highly dependent on its specific chemical
characteristics.[4] While specific long-term stability data for Ascochlorin in DMSO is not
readily available, general best practices for storing compounds in DMSO should be followed.
These include storing at low temperatures (-20°C), minimizing freeze-thaw cycles, and using
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anhydrous DMSO to reduce the risk of hydrolysis.[4][5][6] For critical experiments, using freshly
prepared solutions is always the best practice.[4]

Q4: Can | store my Ascochlorin/DMSO stock solution at 4°C or room temperature?

A4: It is not recommended. Storage at higher temperatures can accelerate the degradation of
compounds in DMSO.[7][8] One study on various compounds in DMSO showed that after one
year at room temperature, the probability of observing the intact compound was only 52%.[7]
For optimal stability, -20°C is the recommended storage temperature.[1]

Q5: How many times can | freeze and thaw my Ascochlorin/DMSO stock solution?

A5: The number of permissible freeze-thaw cycles depends on the specific compound. While
some compounds are resistant to multiple cycles, others are very sensitive.[4] To minimize
degradation, it is advisable to aliquot the Ascochlorin/DMSO stock solution into smaller,
single-use volumes. This practice avoids repeated freezing and thawing of the main stock.

Data Summary: Solubility and Storage

Parameter Value/Recommendation Source(s)
Molecular Formula C23H29ClO4 [1]
Molecular Weight 404.9 g/mol [1109]
Solvents DMSO, DMF, Ethanol, o
Methanol

Solubility in DMSO 0.9-1.1 mg/mL [3]
Recommended Storage -20°C [1][2]
Appearance Powder [2]

Experimental Protocol: Preparation of Ascochlorin
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Ascochlorin in DMSO.

Materials:
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Ascochlorin powder (MW: 404.9 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
Procedure:

o Determine the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the
required mass of Ascochlorin:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 404.9 g/mol = 4.049 mg

» Weighing: Carefully weigh out 4.05 mg of Ascochlorin powder using an analytical balance
and place it into a sterile vial.

 Dissolving:
o Add 1 mL of anhydrous DMSO to the vial containing the Ascochlorin powder.
o Cap the vial securely.

o Vortex the solution until the Ascochlorin is completely dissolved. Gentle warming to 37°C
can be used to aid dissolution if necessary.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20 pL) in sterile, tightly
sealed cryovials or microcentrifuge tubes.

o Label the aliquots clearly with the compound name, concentration, and date of
preparation.
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o Store the aliquots at -20°C for long-term storage.

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Precipitate forms in the stock

solution upon storage.

The solution may be
supersaturated, or the

compound is degrading.

Gently warm the solution to
37°C and vortex to redissolve.
If the precipitate persists, the
solution may need to be
remade. Consider preparing a
lower concentration stock

solution.

Loss of biological activity over

time.

Compound degradation due to
improper storage, multiple
freeze-thaw cycles, or water

contamination in DMSO.

Always use freshly prepared
solutions for critical
experiments. Prepare single-
use aliquots to avoid freeze-
thaw cycles. Use high-purity,
anhydrous DMSO.

Difficulty dissolving the

Ascochlorin powder.

Insufficient solvent volume or

low temperature.

Ensure the correct volume of
DMSO is added. Gentle
warming (up to 37°C) and
vortexing can facilitate
dissolution. Sonication can

also be used cautiously.

Diagrams
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Caption: Workflow for preparing and storing Ascochlorin in DMSO.
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Caption: Ascochlorin inhibits the STAT3 signaling pathway.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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